![molecular formula C15H15NO5 B8555688 5-Ethyl-8-oxo-5,8-dihydro-1,3-dioxolo[4,5-g]quinoline-7-carboxylic acid ethyl ester](/img/structure/B8555688.png)
5-Ethyl-8-oxo-5,8-dihydro-1,3-dioxolo[4,5-g]quinoline-7-carboxylic acid ethyl ester
Cat. No. B8555688
M. Wt: 289.28 g/mol
InChI Key: CYMFYZIILBAUGI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US03963736
Procedure details
A mixture containing 25 ml of toluene, 5 g of ethyl 4-ethoxy-6,7-methylenedioxyquinoline-3-carboxylate and 5.67 g of ethyl bromide was placed in a sealed tube and heated at 130°C (bath temperature) for 30 hours. The reaction mixture was worked up as described in Example 9 and 4.93 g of ethyl 1-ethyl-6,7-methylenedioxy-4-quinolone-3-carboxylate was obtained.
Quantity
5 g
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
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C([O:3][C:4]1[C:13]2[C:8](=[CH:9][C:10]3[O:16][CH2:15][O:14][C:11]=3[CH:12]=2)[N:7]=[CH:6][C:5]=1[C:17]([O:19][CH2:20][CH3:21])=[O:18])C.[CH2:22](Br)[CH3:23]>C1(C)C=CC=CC=1>[CH2:22]([N:7]1[C:8]2[C:13](=[CH:12][C:11]3[O:14][CH2:15][O:16][C:10]=3[CH:9]=2)[C:4](=[O:3])[C:5]([C:17]([O:19][CH2:20][CH3:21])=[O:18])=[CH:6]1)[CH3:23]
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Inputs
Step One
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Name
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|
|
Quantity
|
5 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C)OC1=C(C=NC2=CC3=C(C=C12)OCO3)C(=O)OCC
|
|
Name
|
|
|
Quantity
|
5.67 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C)Br
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|
Name
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|
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Quantity
|
25 mL
|
|
Type
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solvent
|
|
Smiles
|
C1(=CC=CC=C1)C
|
Conditions
Temperature
|
Control Type
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UNSPECIFIED
|
|
Setpoint
|
130 °C
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
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Type
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CUSTOM
|
|
Details
|
was placed in a sealed tube
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(C)N1C=C(C(C2=CC3=C(C=C12)OCO3)=O)C(=O)OCC
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 4.93 g | |
| YIELD: CALCULATEDPERCENTYIELD | 98.6% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
